Cas no 172649-30-8 (5-(Chloromethyl)thio-1-phenyl-1H-tetrazole)

• Product Name: 5-(Chloromethyl)thio-1-phenyl-1H-tetrazole
• CAS No: 172649-30-8
• MF: C₈H₇ClN₄S
• MW: 226.68597817421
• CID: 3237172
• Update Time: 2026-04-24

5-(Chloromethyl)thio-1-phenyl-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1H-TETRAZOLE, 5-[(CHLOROMETHYL)THIO]-1-PHENYL-
• 5-(Chloromethyl)thio-1-phenyl-1H-tetrazole

Additional information on 5-(Chloromethyl)thio-1-phenyl-1H-tetrazole

Introduction to 5-(Chloromethyl)thio-1-phenyl-1H-tetrazole (CAS No. 172649-30-8)

5-(Chloromethyl)thio-1-phenyl-1H-tetrazole, with the CAS number 172649-30-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tetrazole ring and a chloromethylthio group, which contribute to its diverse chemical and biological properties. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 5-(Chloromethyl)thio-1-phenyl-1H-tetrazole.

Chemical Structure and Properties

5-(Chloromethyl)thio-1-phenyl-1H-tetrazole is a white crystalline solid with a molecular formula of C₉H₈ClN₄S. The compound has a molecular weight of approximately 237.7 g/mol. The presence of the tetrazole ring and the chloromethylthio group imparts specific chemical properties to this compound. The tetrazole ring is known for its high affinity for angiotensin-converting enzyme (ACE) and other metalloproteases, making it a valuable scaffold in the design of inhibitors for these enzymes. The chloromethylthio group, on the other hand, can undergo various chemical reactions, such as nucleophilic substitution and oxidation, which can be harnessed for synthetic transformations.

Synthesis Methods

The synthesis of 5-(Chloromethyl)thio-1-phenyl-1H-tetrazole has been reported using several methods. One common approach involves the reaction of 5-thiophenyltetrazole with chloromethyl chloride in the presence of a base such as potassium carbonate. This reaction typically proceeds under mild conditions and yields the desired product in good yields. Another method involves the reaction of 5-thiophenyltetrazole with chloroacetyl chloride followed by reduction to form the chloromethylthio group. These synthetic routes provide chemists with flexible options to prepare 5-(Chloromethyl)thio-1-phenyl-1H-tetrazole for various applications.

Biological Activities

5-(Chloromethyl)thio-1-phenyl-1H-tetrazole has been studied for its potential biological activities, particularly in the context of pharmaceutical research. One notable application is its use as an intermediate in the synthesis of ACE inhibitors, which are widely used to treat hypertension and heart failure. The tetrazole ring in this compound is known to form stable complexes with metal ions, thereby inhibiting the activity of metalloproteases like ACE.

In addition to its role in cardiovascular drugs, 5-(Chloromethyl)thio-1-phenyl-1H-tetrazole has also shown promise in other therapeutic areas. Recent studies have explored its potential as an antimicrobial agent due to its ability to disrupt bacterial cell walls and inhibit microbial growth. Furthermore, preliminary research suggests that this compound may have anti-inflammatory properties, making it a candidate for treating inflammatory diseases.

Potential Applications

The unique chemical structure and biological activities of 5-(Chloromethyl)thio-1-phenyl-1H-tetrazole make it a valuable compound for various applications in medicinal chemistry and pharmaceutical research. One of the primary applications is in the development of new drugs for cardiovascular diseases. The compound's ability to inhibit ACE makes it an attractive candidate for designing more potent and selective ACE inhibitors.

Beyond cardiovascular applications, 5-(Chloromethyl)thio-1-phenyl-1H-tetrazole has potential uses in other therapeutic areas. Its antimicrobial properties could be harnessed to develop new antibiotics or antifungal agents, addressing the growing problem of drug-resistant pathogens. Additionally, its anti-inflammatory properties may lead to new treatments for conditions such as arthritis and other inflammatory disorders.

Current Research Trends

The ongoing research on 5-(Chloromethyl)thio-1-phenyl-1H-tetrazole reflects its importance in modern pharmaceutical science. Recent studies have focused on optimizing its synthetic routes to improve yield and purity, which are crucial for large-scale production. Additionally, efforts are being made to enhance its pharmacological properties through structural modifications and derivatization.

In parallel with these synthetic advancements, there is growing interest in understanding the mechanism of action of 5-(Chloromethyl)thio-1-phenyl-1H-tetrazole. Researchers are using advanced techniques such as X-ray crystallography and molecular dynamics simulations to elucidate how this compound interacts with target proteins at the molecular level. These insights are essential for designing more effective drugs based on this scaffold.

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